Cas no 1702042-83-8 (1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)-
• CAS No: 1702042-83-8
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5245331
• Update Time: 2026-03-08

1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)-

• Inchi： 1S/C6H11N3O2S/c1-5(2)9-6(3-4-8-9)12(7,10)11/h3-5H,1-2H3,(H2,7,10,11)
• InChI Key： PMXUEFDAZBIINA-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(S(N)(=O)=O)=CC=N1

Additional information on 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)-

Comprehensive Analysis of 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- (CAS No. 1702042-83-8): Properties, Applications, and Industry Trends

The compound 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- (CAS No. 1702042-83-8) is a specialized sulfonamide derivative with a pyrazole backbone, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1-methylethyl (isopropyl) substituent, contributes to its distinct physicochemical properties and reactivity. This article delves into the compound's characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry, drug discovery, and AI-driven molecular design.

Chemically, 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- exhibits a molecular weight of 203.25 g/mol and a purity typically exceeding 98% in commercial samples. The sulfonamide group (-SO₂NH₂) enhances its hydrogen-bonding capacity, making it valuable for enzyme inhibition studies and ligand-protein interactions. Researchers frequently explore its role in modulating carbonic anhydrase and kinase targets, aligning with current interests in precision medicine and personalized therapeutics.

Synthesis of this compound often involves multistep organic reactions, including cyclization of hydrazine derivatives with β-diketones, followed by sulfonylation. Recent advancements emphasize catalyst-free methodologies and microwave-assisted synthesis to improve yield and sustainability—a response to the growing demand for eco-friendly chemical processes. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, particularly given its use in high-throughput screening platforms.

In pharmaceuticals, 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- serves as a scaffold for bioactive molecules. Its structural flexibility allows derivatization to target inflammatory pathways and metabolic disorders, topics dominating PubMed searches. Notably, its logP value (~1.5) suggests favorable membrane permeability, a key parameter in blood-brain barrier penetration studies—an area gaining traction in neurodegenerative disease research.

The agrochemical sector leverages this compound for developing next-generation fungicides with improved environmental persistence profiles. Its mode of action often involves disruption of fungal sterol biosynthesis, addressing global concerns about crop resistance and food security. Regulatory agencies increasingly scrutinize such compounds for biodegradability, prompting innovations in benign-by-design formulations.

From a commercial perspective, suppliers highlight 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- under catalog numbers like BCP30047 or AKOS025710991, with pricing influenced by batch scalability and GMP compliance. The compound's patent landscape reveals activity in EP3284794 and WO2017158442, covering applications in autoimmune therapies—a hot topic in biotech investment circles.

Emerging trends integrate computational tools; QSAR models predict this scaffold's ADMET properties, while fragment-based drug design (FBDD) libraries incorporate it for hit-to-lead optimization. Such approaches resonate with the digital transformation of R&D, frequently searched in conjunction with AI in chemistry.

Storage recommendations typically specify 2-8°C under inert atmosphere to prevent hydrolytic degradation of the sulfonamide group. Material Safety Data Sheets (MSDS) emphasize standard laboratory precautions, avoiding classification as hazardous under GHS criteria—a critical consideration for ESG-compliant operations.

In conclusion, 1H-Pyrazole-5-sulfonamide, 1-(1-methylethyl)- represents a versatile building block bridging medicinal chemistry and agrochemical innovation. Its relevance persists amid shifting industry priorities toward sustainable synthesis, targeted drug delivery, and computational molecular engineering—ensuring its place in future scientific discourse.